Cas no 90145-69-0 (L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-)

90145-69-0 structure
Product name:L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-
L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-
- (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
- DTXSID50848712
- L-Tyrosyl-N-(4-nitrophenyl)-L-prolinamide
- 90145-69-0
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- Inchi: InChI=1S/C20H22N4O5/c21-17(12-13-3-9-16(25)10-4-13)20(27)23-11-1-2-18(23)19(26)22-14-5-7-15(8-6-14)24(28)29/h3-10,17-18,25H,1-2,11-12,21H2,(H,22,26)/t17-,18-/m0/s1
- InChI Key: YNTWAZWMYUHPPA-ROUUACIJSA-N
- SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 398.15901982g/mol
- Monoisotopic Mass: 398.15901982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142Ų
- XLogP3: 1.4
L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)- Related Literature
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Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
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2. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
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Jie Xue,Jiawei Chen,Jizhong Song,Leimeng Xu,Haibo Zeng J. Mater. Chem. C, 2017,5, 11018-11024
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
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